3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide

• IUPAC Name: 3-phenylsulfanyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]propanamide
• InChI: InChI=1S/C19H24N4OS/c24-18(9-14-25-17-5-2-1-3-6-17)22-15-16-7-12-23(13-8-16)19-20-10-4-11-21-19/h1-6,10-11,16H,7-9,12-15H2,(H,22,24)
• InChI Key: GJQILYPCYHGVRG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CCSC2=CC=CC=C2)C3=NC=CC=N3
• Molecular Formula: C19H24N4OS
• Molecular Weight: 356.5 g/mol

Description

3-(Phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide, also known as 3-PSP, is a small molecule that has been studied for its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and immunomodulatory effects. 3-PSP has been studied for its ability to modulate the activity of various enzymes and receptors that are involved in various physiological processes. Additionally, 3-PSP has been found to be a potential therapeutic agent for the treatment of various diseases.

Scientific Research Applications

3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide has been studied for its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and immunomodulatory effects. Additionally, 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide has been studied for its ability to modulate the activity of various enzymes and receptors that are involved in various physiological processes. Furthermore, 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide has been found to be a potential therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.

Mechanism of Action

Target of Action

The primary target of this compound is the Histamine H1 receptor . This receptor plays a crucial role in mediating allergic reactions and inflammatory responses. By interacting with this receptor, the compound can potentially alleviate symptoms associated with allergies and inflammation.

Mode of Action

The compound acts as an antagonist to the Histamine H1 receptor . This means it binds to the receptor and blocks its activation by histamine, a substance released during allergic reactions. This blocking action prevents the cascade of biochemical reactions that lead to inflammation and allergy symptoms.

Biochemical Pathways

Upon binding to the Histamine H1 receptor, the compound inhibits the release of other inflammatory mediators such as leukotrienes . This action disrupts the biochemical pathways involved in the inflammatory response, reducing symptoms such as swelling and itching.

Result of Action

The molecular and cellular effects of the compound’s action include a reduction in the release of inflammatory mediators and a decrease in the symptoms of allergic reactions . This can result in relief from symptoms such as itching, swelling, and redness associated with conditions like urticaria (hives) and allergic rhinitis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide in laboratory experiments include its ability to modulate the activity of various enzymes and receptors involved in various physiological processes. Additionally, 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide has been found to be a potential therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.
However, there are some limitations associated with the use of 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide in laboratory experiments. For example, the mechanism of action of 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide is not fully understood and the biochemical and physiological effects of 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide are not fully known. Additionally, 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide is a relatively new compound and there is limited data available on its safety and efficacy.

Future Directions

The potential applications of 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide are far-reaching and further research is needed in order to fully understand its mechanism of action and its biochemical and physiological effects. Future research should focus on elucidating the structure-activity relationships of 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide and its derivatives. Additionally, further research should be conducted to explore the potential therapeutic applications of 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide, such as in the treatment of cancer, diabetes, and Alzheimer’s disease. Furthermore, research should be conducted to investigate the safety and efficacy of 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide in humans and animals. Finally, further research should be conducted to explore the potential applications of 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide in other areas, such as drug delivery and drug repurposing.

Synthesis Methods

The synthesis of 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide is accomplished through a multi-step process. The first step involves the reaction of piperidine and pyrimidine with a sulfonating agent, such as sulfuric acid. This reaction produces a sulfonated piperidine and pyrimidine, which is then reacted with propionic anhydride to produce 3-(phenylsulfanyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propanamide. The reaction is conducted at a temperature of 100°C and the product is isolated by column chromatography.